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CAS No.: 674367-28-3
Cat. No.: B1391718

Get Quote

\ J

This guide provides a comprehensive technical overview of 2,2-Dimethylcyclopropan-1-
amine hydrochloride, a valuable building block in modern medicinal chemistry. Designed for
researchers, scientists, and drug development professionals, this document delves into the
compound's core chemical and physical properties, spectroscopic signature, synthesis, and
safety considerations. The unique conformational constraints imposed by the cyclopropane ring
make this and related scaffolds of significant interest in the design of novel therapeutics.[1][2]

Chemical Identity and Core Properties

2,2-Dimethylcyclopropan-1-amine hydrochloride is the salt form of the parent amine, 2,2-
dimethylcyclopropan-1-amine.[3] The hydrochloride salt form generally enhances stability and
water solubility, making it more amenable for handling and use in various chemical reactions.

Below is a diagram illustrating the chemical structure of the compound.
Caption: Structure of 2,2-Dimethylcyclopropan-1-amine Hydrochloride.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source

2,2-dimethylcyclopropan-1-
IUPAC Name ] ) PubChem|[3]
amine;hydrochloride

CAS Number 674367-28-3 ECHAJ[3]
Molecular Formula CsH12CIN PubChem|[3]
Molecular Weight 121.61 g/mol PubChem][3]
Physical Form Solid Sigma-Aldrich

294-296 °C (for the related
Melting Point 2,2-Dimethylpropan-1-amine Sigma-Aldrich
HCI)

N Expected to have good
Solubility o N/A
solubility in water.

Note: Experimental data for some physical properties like melting and boiling points are not
widely published for this specific compound. Data for structurally similar compounds is provided
for reference where available.

Spectroscopic Characterization

Spectroscopic analysis is fundamental to confirming the identity and purity of a chemical
compound. The key features expected in *H NMR, 3C NMR, and IR spectroscopy for 2,2-
Dimethylcyclopropan-1-amine hydrochloride are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The strained three-membered ring and the gem-dimethyl groups provide a unique and readily
identifiable NMR fingerprint.

e 1H NMR: The spectrum will exhibit distinct signals for the two methyl groups, the two
diastereotopic protons on the C3 carbon of the ring, and the proton on the C1 carbon
attached to the amine. The ammonium protons (NHs*) may appear as a broad singlet. The
cyclopropyl protons often appear at unusually high field (low ppm) due to the ring current
effect.
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e 13C NMR: The spectrum will show signals for the two equivalent methyl carbons, the
quaternary C2 carbon, the CHz carbon (C3), and the CH carbon (C1). The chemical shifts
are influenced by the ring strain. For example, in the related 2,2-dimethyl-1-
methylenecyclopropane, the quaternary carbon appears around 28 ppm, the CHz at 24 ppm,
and the CH at 30 ppm.

While specific, experimentally verified spectra for this exact hydrochloride salt are not readily
available in public databases, the predicted patterns are based on foundational principles and
data from analogous structures.[4][5]

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present. Key expected
absorptions include:

e N-H stretching: A broad and strong band in the region of 3200-2800 cm~1 is characteristic of
the ammonium salt (R-NHs*).

e C-H stretching: Absorptions just below 3000 cm~! for the methyl and cyclopropyl C-H bonds.

e N-H bending: A medium to strong band around 1600-1500 cm~1.

Synthesis and Reactivity
Synthetic Approach

The synthesis of 2,2-dimethylcyclopropylamines often starts from a corresponding carboxylic
acid or a related precursor. Acommon strategy involves the cyclopropanation of an
appropriately substituted alkene.[6] For instance, 2,2-dimethylcyclopropane carboxylic acid can
be synthesized and then converted to the amine.

A generalized synthetic workflow is depicted below:
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Caption: Generalized workflow for the synthesis of the target compound.

One established method for creating the core cyclopropane ring is the reaction of an alkene
with a carbene or carbenoid, such as that generated in the Simmons-Smith reaction.[1]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1391718/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-2-dimethylcyclopropan-1-amine-hydrochloride
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Subsequent conversion of a functional group (like a carboxylic acid via its acyl azide in the
Curtius rearrangement) yields the primary amine, which is then treated with hydrochloric acid to
form the stable salt.

Chemical Reactivity and Applications

The primary amine group is a versatile functional handle for a wide range of chemical
transformations, including amidation, alkylation, and reductive amination. This reactivity makes
2,2-Dimethylcyclopropan-1-amine hydrochloride a valuable building block in drug discovery.

The cyclopropane ring itself is a bioisostere for various groups, including phenyl rings and gem-
dimethyl motifs. Its rigid structure can lock a molecule into a specific conformation, which can
be advantageous for optimizing binding to a biological target and improving metabolic stability.
[2] Cyclopropane-containing compounds have been investigated for a multitude of therapeutic
applications, including as enzyme inhibitors and antimicrobial agents.[1][2]

Safety and Handling

As with any chemical reagent, proper safety protocols must be followed. 2,2-
Dimethylcyclopropan-1-amine hydrochloride is classified as an irritant.

Table 2: GHS Hazard Information

Hazard Class Hazard Statement GHS Pictogram

Skin Corrosion/Irritation H315: Causes skin irritation Warning

) o H319: Causes serious eye ]
Serious Eye Damage/Irritation o Warning
irritation

Specific Target Organ Toxicity H335: May cause respiratory ]
) L Warning
(Single Exposure) irritation

Source: PubChem|3]

Handling and Storage Recommendations:
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[7]

e Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[7]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[7] Store at room
temperature.[8]

o First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water for at
least 15 minutes. If inhaled, move to fresh air. Seek medical attention if irritation persists.[7]

Conclusion

2,2-Dimethylcyclopropan-1-amine hydrochloride is a specialized chemical intermediate with
significant potential in the field of medicinal chemistry. Its unique three-dimensional structure,
conferred by the gem-dimethyl substituted cyclopropane ring, offers drug designers a powerful
tool for creating conformationally constrained molecules with potentially enhanced
pharmacological profiles. Understanding its chemical properties, spectroscopic signatures, and
handling requirements is essential for its effective and safe utilization in the research and
development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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